Cas no 2137550-40-2 (1-Pentalenesulfonamide, octahydro-)
1-Pentalenesulfonamide, octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentalenesulfonamide, octahydro-
-
- Inchi: 1S/C8H15NO2S/c9-12(10,11)8-5-4-6-2-1-3-7(6)8/h6-8H,1-5H2,(H2,9,10,11)
- InChI Key: OHGYIVNYPLLIJJ-UHFFFAOYSA-N
- SMILES: C1(S(N)(=O)=O)C2C(CCC2)CC1
1-Pentalenesulfonamide, octahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679905-0.05g |
octahydropentalene-1-sulfonamide |
2137550-40-2 | 0.05g |
$1261.0 | 2023-03-11 | ||
| Enamine | EN300-679905-0.1g |
octahydropentalene-1-sulfonamide |
2137550-40-2 | 0.1g |
$1320.0 | 2023-03-11 | ||
| Enamine | EN300-679905-0.25g |
octahydropentalene-1-sulfonamide |
2137550-40-2 | 0.25g |
$1381.0 | 2023-03-11 | ||
| Enamine | EN300-679905-0.5g |
octahydropentalene-1-sulfonamide |
2137550-40-2 | 0.5g |
$1440.0 | 2023-03-11 | ||
| Enamine | EN300-679905-1.0g |
octahydropentalene-1-sulfonamide |
2137550-40-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-679905-2.5g |
octahydropentalene-1-sulfonamide |
2137550-40-2 | 2.5g |
$2940.0 | 2023-03-11 | ||
| Enamine | EN300-679905-5.0g |
octahydropentalene-1-sulfonamide |
2137550-40-2 | 5.0g |
$4349.0 | 2023-03-11 | ||
| Enamine | EN300-679905-10.0g |
octahydropentalene-1-sulfonamide |
2137550-40-2 | 10.0g |
$6450.0 | 2023-03-11 |
1-Pentalenesulfonamide, octahydro- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-Pentalenesulfonamide, octahydro-
Comprehensive Analysis of 1-Pentalenesulfonamide, octahydro- (CAS No. 2137550-40-2): Properties, Applications, and Industry Insights
In the rapidly evolving field of organic chemistry, 1-Pentalenesulfonamide, octahydro- (CAS No. 2137550-40-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its saturated pentalene core and sulfonamide functional group, offers intriguing possibilities for researchers and industries alike. As sustainability and green chemistry become focal points in modern research, understanding the role of specialized molecules like octahydro-1-pentalenesulfonamide is more critical than ever.
The molecular structure of 1-Pentalenesulfonamide, octahydro- features a fully hydrogenated pentalene ring system, which contributes to its enhanced stability compared to its aromatic counterparts. This stability, combined with the versatile reactivity of the sulfonamide group, makes it a valuable intermediate in pharmaceutical synthesis and material science. Recent studies highlight its potential as a building block for novel drug candidates, particularly in targeting enzyme inhibition pathways—a hot topic in AI-driven drug discovery platforms.
From an industrial perspective, the demand for high-purity specialty chemicals like CAS 2137550-40-2 is rising, driven by advancements in catalysis and process optimization. Manufacturers are increasingly adopting flow chemistry techniques to synthesize such compounds efficiently, reducing waste and energy consumption—a key concern for environmentally conscious stakeholders. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with stringent regulatory standards.
Researchers frequently inquire about the solubility and thermal stability of 1-Pentalenesulfonamide, octahydro-, as these properties dictate its applicability in various formulations. Preliminary data suggest excellent solubility in polar aprotic solvents like DMF and DMSO, making it suitable for reaction media in peptide coupling or polymerization processes. Its thermal profile, analyzed via DSC, indicates decomposition above 200°C, aligning with requirements for high-temperature applications.
The compound’s relevance extends to agrochemical research, where sulfonamide derivatives are explored for their bioactivity. With global emphasis on sustainable agriculture, derivatives of octahydro-1-pentalenesulfonamide could contribute to next-generation crop protection agents. Additionally, its potential in coordination chemistry—forming complexes with transition metals—opens doors for catalytic applications in renewable energy systems.
In summary, 1-Pentalenesulfonamide, octahydro- (CAS No. 2137550-40-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from pharmaceutical intermediates to material science, underscore its importance in addressing contemporary challenges. As industries prioritize green synthesis and digital transformation (e.g., machine learning in molecular design), this compound is poised to play a pivotal role in shaping future technologies.
2137550-40-2 (1-Pentalenesulfonamide, octahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)